Cas no 2826917-00-2 (5-bromo-N-(methyl-d3)pyrimidine-2-carboxamide)
2826917-00-2 structure
Product Name:5-bromo-N-(methyl-d3)pyrimidine-2-carboxamide
CAS No:2826917-00-2
MF:C6H6BrN3O
MW:219.053824901581
CID:6827323
PubChem ID:172406879
Update Time:2025-02-15
5-bromo-N-(methyl-d3)pyrimidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 2826917-00-2
- 5-bromo-N-(methyl-d3)pyrimidine-2-carboxamide
- CS-25596
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- Inchi: 1S/C6H6BrN3O/c1-8-6(11)5-9-2-4(7)3-10-5/h2-3H,1H3,(H,8,11)/i1D3
- InChI Key: WKEUSKJXDSXYDG-FIBGUPNXSA-N
- SMILES: BrC1C=NC(C(NC([2H])([2H])[2H])=O)=NC=1
Computed Properties
- Exact Mass: 217.98825Da
- Monoisotopic Mass: 217.98825Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 54.9Ų
5-bromo-N-(methyl-d3)pyrimidine-2-carboxamide Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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